Cas no 30616-99-0 (1,4-Benzenediamine,2-propoxy-)

• Product Name: 1,4-Benzenediamine,2-propoxy-
• CAS No: 30616-99-0
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 321549
• PubChem ID: 182006
• Update Time: 2025-04-19

1,4-Benzenediamine,2-propoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,2-propoxy-
• 2-propoxybenzene-1,4-diamine
• 1,4-Benzenediamine, 2-propoxy-
• SCHEMBL6944870
• 30616-99-0
• DTXSID30184685
• AKOS012980946

• Inchi： 1S/C9H14N2O/c1-2-5-12-9-6-7(10)3-4-8(9)11/h3-4,6H,2,5,10-11H2,1H3
• InChI Key： XFRSLJZKJLHFQQ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1N)N)CCC

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 166.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 321.5°Cat760mmHg
• Flash Point: 165.2°C
• Refractive Index: 1.585
• PSA: 61.27